{3-benzyl-1-[4-(2-pyrimidinyloxy)benzyl]-3-piperidinyl}methanol

• IUPAC Name: [3-benzyl-1-[(4-pyrimidin-2-yloxyphenyl)methyl]piperidin-3-yl]methanol
• InChI: InChI=1S/C24H27N3O2/c28-19-24(16-20-6-2-1-3-7-20)12-4-15-27(18-24)17-21-8-10-22(11-9-21)29-23-25-13-5-14-26-23/h1-3,5-11,13-14,28H,4,12,15-19H2
• InChI Key: WKQMVSYIXXUOOF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=C(C=C2)OC3=NC=CC=N3)(CC4=CC=CC=C4)CO
• Molecular Formula: C24H27N3O2
• Molecular Weight: 389.5 g/mol

Description

{3-benzyl-1-[4-(2-pyrimidinyloxy)benzyl]-3-piperidinyl}methanol is a chemical compound that has been studied extensively due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of {3-benzyl-1-[4-(2-pyrimidinyloxy)benzyl]-3-piperidinyl}methanol involves its binding to the dopamine D2 receptor. This binding leads to an increase in dopamine release in the brain, which can have a variety of effects on behavior and physiology.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. It has been shown to increase dopamine release in the brain, which can lead to changes in behavior and physiology. It has also been shown to have effects on other neurotransmitters, including serotonin and norepinephrine.

Advantages and Limitations for Lab Experiments

One advantage of {3-benzyl-1-[4-(2-pyrimidinyloxy)benzyl]-3-piperidinyl}methanol for lab experiments is its specificity for the dopamine D2 receptor. This allows researchers to study the effects of dopamine release on behavior and physiology in a controlled manner. However, one limitation of this compound is that it may have off-target effects on other neurotransmitter systems, which can complicate interpretation of results.

Future Directions

There are many potential future directions for the study of {3-benzyl-1-[4-(2-pyrimidinyloxy)benzyl]-3-piperidinyl}methanol. One area of research could focus on its potential use in the treatment of Parkinson's disease, as it has been shown to increase dopamine release in the brain. Another area of research could focus on its effects on other neurotransmitter systems, such as serotonin and norepinephrine. Additionally, researchers could investigate the potential use of this compound in the study of other neurological disorders, such as schizophrenia and addiction.

Synthesis Methods

The synthesis of {3-benzyl-1-[4-(2-pyrimidinyloxy)benzyl]-3-piperidinyl}methanol involves several steps, including the reaction of 4-(2-pyrimidinyloxy)benzyl chloride with benzylamine to form 4-(2-pyrimidinyloxy)benzylbenzylamine. This intermediate is then reacted with 3-chloromethylpiperidine to form the final product this compound.

Scientific Research Applications

{3-benzyl-1-[4-(2-pyrimidinyloxy)benzyl]-3-piperidinyl}methanol has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the dopamine D2 receptor, which is involved in the regulation of movement, emotion, and motivation. This compound has also been studied for its potential use in the treatment of Parkinson's disease, as it has been shown to increase dopamine release in the brain.